Cas no 1241040-75-4 (5-(1,2-dithiolan-3-yl)-N-({4-[(1H-1,2,4-triazol-1-yl)methyl]phenyl}methyl)pentanamide)

5-(1,2-Dithiolan-3-yl)-N-({4-[(1H-1,2,4-triazol-1-yl)methyl]phenyl}methyl)pentanamide is a synthetic compound featuring a unique combination of a 1,2-dithiolane (lipoic acid-derived) moiety and a 1,2,4-triazole-substituted benzyl group. The 1,2-dithiolane ring confers redox-active properties, potentially enabling applications in antioxidant or thiol-disulfide exchange systems, while the triazole moiety enhances binding affinity and metabolic stability. This structure suggests utility in medicinal chemistry, particularly for targeting oxidative stress-related pathways or enzyme inhibition. The compound's hybrid design may offer improved bioavailability and selectivity compared to simpler analogs. Its synthetic versatility allows for further derivatization, making it a valuable intermediate for pharmaceutical research and development.

5-(1,2-dithiolan-3-yl)-N-({4-[(1H-1,2,4-triazol-1-yl)methyl]phenyl}methyl)pentanamide structure

1241040-75-4 structure

Product Name:5-(1,2-dithiolan-3-yl)-N-({4-[(1H-1,2,4-triazol-1-yl)methyl]phenyl}methyl)pentanamide

CAS No:1241040-75-4

MF:C₁₈H₂₄N₄OS₂

MW:376.539361000061

CID:6071603

PubChem ID:47020151

Update Time:2025-10-22

5-(1,2-dithiolan-3-yl)-N-({4-[(1H-1,2,4-triazol-1-yl)methyl]phenyl}methyl)pentanamide Chemical and Physical Properties

Names and Identifiers

- 5-(dithiolan-3-yl)-N-[[4-(1,2,4-triazol-1-ylmethyl)phenyl]methyl]pentanamide
- Z255666560
- 1241040-75-4
- AKOS033944013
- EN300-26595844
- 5-(1,2-dithiolan-3-yl)-N-({4-[(1H-1,2,4-triazol-1-yl)methyl]phenyl}methyl)pentanamide
- Inchi： 1S/C18H24N4OS2/c23-18(4-2-1-3-17-9-10-24-25-17)20-11-15-5-7-16(8-6-15)12-22-14-19-13-21-22/h5-8,13-14,17H,1-4,9-12H2,(H,20,23)
- InChI Key： QRWFJXVSCZQTJS-UHFFFAOYSA-N
- SMILES： S1C(CCS1)CCCCC(NCC1C=CC(=CC=1)CN1C=NC=N1)=O

Computed Properties

Exact Mass: 376.13915375g/mol
Monoisotopic Mass: 376.13915375g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 25
Rotatable Bond Count: 9
Complexity: 405
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.6
Topological Polar Surface Area: 110Å²

5-(1,2-dithiolan-3-yl)-N-({4-[(1H-1,2,4-triazol-1-yl)methyl]phenyl}methyl)pentanamide Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Enamine	EN300-26595844-0.05g	5-(1,2-dithiolan-3-yl)-N-({4-[(1H-1,2,4-triazol-1-yl)methyl]phenyl}methyl)pentanamide	1241040-75-4	95.0%	0.05g	$246.0	2025-03-20